Cas no 1128078-21-6 (2-(1-(3,3-Dimethylcyclohexyl)ethoxy)acetic acid)

• Product Name: 2-(1-(3,3-Dimethylcyclohexyl)ethoxy)acetic acid
• CAS No: 1128078-21-6
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 3167500
• PubChem ID: 67017397
• Update Time: 2025-04-21

2-(1-(3,3-Dimethylcyclohexyl)ethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(3,3-Dimethylcyclohexyl)ethoxy)acetic acid
• SCHEMBL1396769
• 2-(1-(3,3-Dimethylcyclohexyl)ethoxy)aceticacid
• MQLZCJQNOOMSSF-UHFFFAOYSA-N
• 1128078-21-6

• Inchi： 1S/C12H22O3/c1-9(15-8-11(13)14)10-5-4-6-12(2,3)7-10/h9-10H,4-8H2,1-3H3,(H,13,14)
• InChI Key： MQLZCJQNOOMSSF-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C(C)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 214.15689456Da
• Monoisotopic Mass: 214.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų